Cas no 2172010-64-7 (3-3-(aminomethyl)-6-methylpiperidin-2-ylbenzoic acid)

• Product Name: 3-3-(aminomethyl)-6-methylpiperidin-2-ylbenzoic acid
• CAS No: 2172010-64-7
• MF: C₁₄H₂₀N₂O₂
• MW: 248.320803642273
• CID: 5965401
• PubChem ID: 165551419
• Update Time: 2025-10-29

3-3-(aminomethyl)-6-methylpiperidin-2-ylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-(aminomethyl)-6-methylpiperidin-2-ylbenzoic acid
• EN300-1477300
• 3-[3-(aminomethyl)-6-methylpiperidin-2-yl]benzoic acid
• 2172010-64-7

• Inchi： 1S/C14H20N2O2/c1-9-5-6-12(8-15)13(16-9)10-3-2-4-11(7-10)14(17)18/h2-4,7,9,12-13,16H,5-6,8,15H2,1H3,(H,17,18)
• InChI Key： MSLZNFHSHVQSMC-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(=C1)C1C(CN)CCC(C)N1)=O

Computed Properties

• Exact Mass: 248.152477885g/mol
• Monoisotopic Mass: 248.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 75.4Ų

Additional information on 3-3-(aminomethyl)-6-methylpiperidin-2-ylbenzoic acid

Comprehensive Overview of 3-3-(aminomethyl)-6-methylpiperidin-2-ylbenzoic acid (CAS No. 2172010-64-7)

3-3-(aminomethyl)-6-methylpiperidin-2-ylbenzoic acid (CAS No. 2172010-64-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique piperidine and benzoic acid moieties, is often explored for its potential applications in drug development and medicinal chemistry. Researchers are particularly interested in its structural properties, which may contribute to its bioactivity and binding affinity with various biological targets.

The compound's aminomethyl group and methylpiperidin backbone make it a versatile intermediate in synthesizing more complex molecules. Its CAS number 2172010-64-7 is frequently searched in scientific databases, reflecting its relevance in academic and industrial settings. Recent studies have highlighted its potential role in modulating enzyme activity or receptor interactions, though further clinical validation is required.

In the context of current trends, 3-3-(aminomethyl)-6-methylpiperidin-2-ylbenzoic acid aligns with the growing demand for small-molecule therapeutics and precision medicine. With the rise of AI-driven drug discovery, this compound has been flagged in computational screening for its favorable pharmacokinetic properties. Questions like "What are the applications of piperidine derivatives in medicine?" or "How does benzoic acid modification enhance drug efficacy?" are commonly associated with this compound, indicating its interdisciplinary appeal.

From a synthetic chemistry perspective, the methylpiperidin-2-yl scaffold is notable for its conformational rigidity, which can improve target selectivity. Meanwhile, the benzoic acid component offers opportunities for further derivatization, such as esterification or amidation, to optimize solubility or bioavailability. These features make CAS No. 2172010-64-7 a valuable candidate for structure-activity relationship (SAR) studies.

Environmental and safety considerations are also critical when handling 3-3-(aminomethyl)-6-methylpiperidin-2-ylbenzoic acid. While it is not classified as hazardous, standard laboratory precautions should be followed. Its stability under various pH conditions and thermal profiles are often investigated to ensure compatibility with formulation processes. Researchers frequently search for "storage conditions for aminomethyl derivatives" or "analytical methods for piperidine-based compounds," underscoring the need for practical guidelines.

In summary, 3-3-(aminomethyl)-6-methylpiperidin-2-ylbenzoic acid (CAS No. 2172010-64-7) represents a promising avenue for innovation in drug design. Its structural complexity and functional groups align with contemporary research priorities, including fragment-based drug discovery and metabolite engineering. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in both academic publications and patent applications.